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Compound of Interest

1-(Cyclopropylmethyl)piperidin-4-
Compound Name:
one

cat. No.: B1603175

An In-Depth Technical Guide to 1-(cyclopropylmethyl)piperidin-4-one (CAS: 49682-96-4)

Foreword: A Senior Application Scientist's
Perspective

In modern medicinal chemistry, the pursuit of novel therapeutic agents is a complex interplay of
rational design and synthetic pragmatism. Certain molecular scaffolds emerge not for their
inherent bioactivity, but for their utility as versatile platforms for innovation. 1-
(cyclopropylmethyl)piperidin-4-one is a prime example of such a crucial building block. Its
structure marries two motifs of profound pharmacological importance: the piperidine ring, a
cornerstone of countless FDA-approved drugs, and the cyclopropylmethyl group, a "magic
fragment" frequently used to fine-tune the properties of drug candidates.[1][2]

This guide is structured to provide researchers, scientists, and drug development professionals
with a comprehensive technical understanding of this compound. We will move beyond simple
data recitation to explore the causality behind synthetic strategies, the logic of analytical
validation, and the compound's strategic role in pharmaceutical research. The methodologies
described herein are presented as self-validating systems, emphasizing the importance of
rigorous characterization at every stage—a principle fundamental to ensuring reproducible and
reliable scientific outcomes.

Core Physicochemical & Structural Characteristics
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1-(cyclopropylmethyl)piperidin-4-one is a heterocyclic ketone.[3] Its identity is unequivocally
established by its Chemical Abstracts Service (CAS) number: 49682-96-4. At room
temperature, it typically presents as a colorless to light yellow liquid.[4][5] Understanding its
fundamental properties is the first step in its effective application.

Property Value Source

CAS Number 49682-96-4 --INVALID-LINK--
Molecular Formula CoH1sNO [5]1[6]

Molecular Weight 153.22 g/mol [51[6]
Appearance Colorless to light yellow liquid [41[5]

Predicted Boiling Point 252.7+15.0°C [4115]

Predicted Density 1.087 + 0.06 g/cm3 [41[5]

Predicted pKa 7.94 £0.20 [41[5]

1-(Cyclopropylmethyl)-4-
piperidone, N-

Common Synonyms o [51[6]
(Cyclopropylmethyl)piperidin-4-

one

Strategic Synthesis: Pathways & Methodologies

The synthesis of 1-(cyclopropylmethyl)piperidin-4-one can be approached from two primary,
logically distinct strategies starting from the common precursor, piperidin-4-one. The choice
between these pathways often depends on the availability of starting materials, desired scale,
and specific laboratory capabilities.

Diagram: Comparative Synthetic Strategies
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Strategy A: Reductive Amination

Piperidin-4-one [— [Cyclopropanecarboxaldehyde]

Condensation
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Reduction

(e.g., NaBH(OAc)3)

\

1-(cyclopropylmethyl)piperidin-4-one

Strategy B: N-Alkylation

Piperidin-4-one

SN2 Reaction

Cyclopropylmethyl Halide
(e.g., Bromide)

Base (e.g., K2COs)
Solvent (e.g., ACN)

1-(cyclopropylmethyl)piperidin-4-one

Crude Product
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Y

Purification
Chromatography/Distillation)

Y

Certified Product
(>95% Purity)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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